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A Note on Scientific Integrity: Diallyl chlorophosphate (CAS No. 16383-57-6) is a specialized
organophosphorus compound for which comprehensive, publicly available safety data is
limited. This guide has been constructed by synthesizing information on its known chemical
structure, the established reactivity of the chlorophosphate functional group, and the general
hazards of organophosphate compounds.[1][2] All protocols herein are based on a
conservative risk assessment assuming high toxicity, corrosivity, and reactivity. Users must
conduct a thorough, institution-specific risk assessment before beginning any experiment. Data
from analogous compounds like Diethyl chlorophosphate is used for illustrative purposes only
and is clearly noted.

Section 1: Frequently Asked Questions (FAQs) - Core

Knowledge
Q1: What is Diallyl Chlorophosphate and what are its primary
hazards?

Diallyl chlorophosphate (CAS: 16383-57-6) is an organophosphorus compound containing a
reactive chlorophosphate center and two allyl functional groups.[3][4] Based on its structure, its
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primary hazards are:

» High Acute Toxicity: Like many organophosphates, it is presumed to be highly toxic if inhaled,
ingested, or absorbed through the skin.[1][5] Organophosphates can act as cholinesterase
inhibitors, leading to a range of severe and potentially fatal neurotoxic effects.[2][6][7]

o Corrosivity: The chlorophosphate group makes the compound highly susceptible to
hydrolysis. Contact with moisture (e.g., in the air, on skin, in mucous membranes) will likely
produce corrosive hydrogen chloride (HCI) gas and phosphoric acid derivatives, causing
severe chemical burns.[8][9][10]

o Water Reactivity: It is a water-sensitive chemical.[8] Contact with water can lead to a
vigorous reaction, liberating toxic and corrosive gases.[10][11]

Q2: Why is this compound considered moisture-sensitive?

The phosphorus-chlorine (P-Cl) bond in Diallyl chlorophosphate is highly electrophilic and
readily attacked by nucleophiles, with water being a common and potent one. This hydrolysis
reaction breaks the P-Cl bond, leading to the formation of hydrogen chloride gas. This reaction
not only degrades the reagent but also creates a hazardous, corrosive atmosphere within the
storage container and fume hood.[8] Therefore, all handling and storage must be performed
under strictly anhydrous (dry) conditions.

Q3: What are the known decomposition products?

Upon reaction with water or heat, Diallyl chlorophosphate is expected to decompose into
hazardous products including, but not limited to, hydrogen chloride gas, carbon oxides (CO,
C02), and various oxides of phosphorus.[10][11][12]

Section 2: Troubleshooting Guide - Personal Protective
Equipment (PPE)

Issue: I'm not sure what level of PPE is required for handling Diallyl
chlorophosphate.

Solution: A maximum-protection approach is mandatory. Given the presumed high dermal
toxicity and corrosivity, standard laboratory PPE is insufficient.[13][14][15]
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Step-by-Step PPE Protocol:

» Body Protection: Wear a flame-retardant lab coat over long-sleeved clothing and long pants.
For transfers of significant quantities, a chemical-resistant apron is required.[13][16]

e Hand Protection: Use heavy-duty, chemical-resistant gloves. Double-gloving is strongly
recommended. The outer glove should be a robust material like butyl or neoprene rubber,
while the inner glove can be nitrile.[11][13]

o Causality: The chlorophosphate can rapidly penetrate standard thin nitrile gloves. Double-
gloving provides a critical time buffer in case of a splash, allowing you to remove the
contaminated outer glove without compromising your skin's safety. Always check the glove
manufacturer's compatibility chart for organophosphates and chlorinated compounds.

o Eye and Face Protection: Wear chemical safety goggles that form a complete seal around
the eyes. In addition, a full-face shield must be worn over the goggles to protect against
splashes.[16][17]

o Respiratory Protection: All work must be conducted in a certified chemical fume hood with a
tested and reliable airflow.[8] If there is any risk of the fume hood failing or for emergency
response, a respirator with a suitable cartridge for organic vapors and acid gases should be
readily available.[13][17]

Table 1: PPE Specification Summary
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Protection Type

Minimum
Requirement

Recommended for
Transfers

Rationale

Flame-retardant lab

Chemical-resistant

Protects against

Body splashes and skin
coat apron
contact.[13]
High dermal toxicity
Double-gloved (e.qg., Double-gloved (e.qg., o )
o o and corrosivity require
Hands nitrile inner, nitrile inner, )
robust barrier
neoprene/butyl outer) neoprene/butyl outer) )
protection.[18]
Prevents severe eye
Chemical safety Goggles AND full-face  damage from
Eyes/Face

goggles

shield

splashes of corrosive
liquid.[16][17]

Respiratory

Certified chemical

fume hood

Certified chemical

fume hood

Prevents inhalation of
highly toxic and

corrosive vapors.[8]

Section 3: Troubleshooting Guide - Safe Handling &

Storage

Issue: The reagent appears cloudy or is fuming slightly upon

opening.

Cause: This indicates a breach in the container seal, leading to exposure to atmospheric

moisture and subsequent hydrolysis. The fuming is likely HCI gas.

Solution:

e Do NOT Use: The reagent is likely partially decomposed and may be at a higher internal

pressure. Do not proceed with the experiment.

o Handle with Extreme Caution: Place the container in a secondary containment bin within the

fume hood.
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e Quench & Dispose: The material should be quenched using appropriate laboratory
procedures for reactive organophosphates and disposed of as hazardous waste. Consult
your institution's Environmental Health & Safety (EHS) office for specific guidance.[8]

Workflow for Safe Handling and Use

The following workflow is designed to minimize exposure and prevent accidental release.
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Preparation Phase

1. Don Full PPE
(Double Gloves, Goggles, Face Shield, Lab Coat)

\ 4

2. Verify Fume Hood Operation

\

3. Prepare Inert Atmosphere Setup
(e.g., Schlenk line with Nitrogen/Argon)

Y

4. Allow Reagent to Equilibrate
to Room Temperature in Desiccator

nside Fume Hood

Handling %'Use Phase

5. Transfer Reagent Under Inert Gas
(Use Syringe/Cannula)

6. Add to Reaction Vessel Slowly
(Ensure vessel is dry and inert)

7. Securely Reseal Primary Container
(Use Parafilm/Tape)

8. Perform Experiment

Cleanup & S‘;orage Phase

9. Quench Reaction & Glassware
(Follow specific SOP)

10. Dispose of Waste Correctly

11. Return Reagent to Designated Storage

12. Doff & Inspect PPE

Click to download full resolution via product page

Caption: Experimental workflow for Diallyl Chlorophosphate.
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Q4: How must Diallyl Chlorophosphate be stored?

Answer: Proper storage is critical to maintaining reagent integrity and ensuring safety.[19]

o Atmosphere: Store under an inert atmosphere (Nitrogen or Argon).[20] Many suppliers
package this in bottles with a Sure/Seal™ septume-inlet cap to facilitate transfer via syringe
while maintaining an inert headspace.

o Temperature: Store in a cool, dry, well-ventilated location, away from sources of heat or
ignition.[19] Refrigeration may be appropriate to slow decomposition, but the container must
be warmed to room temperature in a desiccator before opening to prevent condensation of
atmospheric moisture onto the cold reagent.[21][22]

» Location: Store in a dedicated cabinet for corrosive and water-reactive materials.[17] Do not
store with strong oxidizing agents, bases, or alcohols.[10] Use secondary containment (e.g.,
a plastic or glass tray) to contain any potential leaks.

Section 4: Troubleshooting Guide - Spills & Exposure
Issue: I've spilled a small amount (<10 mL) of Diallyl
Chlorophosphate inside the fume hood.

Solution: For minor spills inside a fume hood, trained lab personnel can perform the cleanup.

Alert & Secure: Alert others in the lab. Ensure the fume hood sash is kept as low as possible.

o Contain: Cover the spill with an inert absorbent material like vermiculite or sand. Do NOT use
combustible materials like paper towels.

» Neutralize (with caution): Once absorbed, the material can be cautiously treated with a
neutralizing agent like sodium bicarbonate (soda ash) to react with the acidic components.
This may generate gas, so proceed slowly.

o Collect: Carefully scoop the absorbed and neutralized material into a designated, labeled
hazardous waste container.

o Decontaminate: Wipe the spill area with a cloth dampened with a basic solution (e.g., 5%
sodium bicarbonate), followed by a soap and water wash, and finally a clean water rinse.[23]
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All cleaning materials must be disposed of as hazardous waste.

Issue: I've been exposed to Diallyl Chlorophosphate.

This is a medical emergency. The primary goal is immediate and thorough decontamination.

[24][25]

Emergency Response Logic:

Skin or Eye Contact

Immediately remove all <

Exposure Occurs

¢ Ingestion

Do NOT induce vomiting.

contaminated clothing.

l

Rinse mouth with water.

Flush affected area with copious

Use safety shower or eyewash station.

amounts of water for at least 15 minutes.

Inhalation

Move victim to fresh air immediately.

Seek Immediate Medical Attention

Call Emergency Services
Provide SDS to responders.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved.

8/10 Tech Support


https://www.benchchem.com/product/b097460/docs?utm_src=pdf-body#technical-support-center-safe-handling-and-storage-of-diallyl-chlorophosphate
https://www.crsguidelines.org/index.php?title=1-18_ORGANOPHOSPHATE_POISONING
https://pmc.ncbi.nlm.nih.gov/articles/PMC10599800/
https://www.benchchem.com/product/b097460/docs?utm_src=pdf-body-img#technical-support-center-safe-handling-and-storage-of-diallyl-chlorophosphate
https://www.benchchem.com/product/b097460?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/287517666_Organophosphorus_Compounds_Poisoning
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

2. Organophosphorus poisoning (acute) - PMC [pmc.ncbi.nim.nih.gov]

3. DIALLYL CHLOROPHOSPHATE | CAS#:16383-57-6 | Chemsrc [chemsrc.com]
4. lookchem.com [lookchem.com]

5. Organophosphate poisoning: Symptoms and treatment [medicalnewstoday.com]
6. Organophosphate poisoning - Wikipedia [en.wikipedia.org]

7. Organophosphate Poisoning and Carbamate Poisoning - Injuries; Poisoning - MSD
Manual Professional Edition [msdmanuals.com]

8. ehs.umich.edu [ehs.umich.edu]

9. abdurrahmanince.net [abdurrahmanince.net]

10. fishersci.com [fishersci.com]

11. fishersci.co.uk [fishersci.co.uk]

12. fishersci.com [fishersci.com]

13. oshatrainingschool.com [oshatrainingschool.com]

14. hazmatschool.com [hazmatschool.com]

15. PPE for Hazardous Chemicals [canadasafetytraining.com]

16. Managing Corrosive Substances: Safety Protocols for Businesses [denios.ca]
17. chemsafe.ie [chemsafe.ie]

18. epa.gov [epa.gov]

19. alltracon.com [alltracon.com]

20. sigmaaldrich.com [sigmaaldrich.com]

21. How To [chem.rochester.edu]

22. physicsforums.com [physicsforums.com]

23. pdf.benchchem.com [pdf.benchchem.com]

24. 1-18 ORGANOPHOSPHATE POISONING - CRS EMS Guidelines [crsguidelines.org]

25. Exposure to organophosphorus compounds: best practice in managing timely, effective
emergency responses - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Safe Handling and Storage
of Diallyl Chlorophosphate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097460/docs#technical-support-center-safe-
handling-and-storage-of-diallyl-chlorophosphate]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3217786/
https://www.chemsrc.com/en/cas/16383-57-6_225131.html
https://www.lookchem.com/404.htm
https://www.medicalnewstoday.com/articles/320350
https://en.wikipedia.org/wiki/Organophosphate_poisoning
https://www.msdmanuals.com/professional/injuries-poisoning/poisoning/organophosphate-poisoning-and-carbamate-poisoning
https://www.msdmanuals.com/professional/injuries-poisoning/poisoning/organophosphate-poisoning-and-carbamate-poisoning
https://ehs.umich.edu/wp-content/uploads/2022/11/WaterSensitiveChemicals.docx
http://www.abdurrahmanince.net/355/814-49-3.pdf
https://www.fishersci.com/store/msds?partNumber=AC407241000&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10287223&productDescription%3D25GR+Diethyl+chlorophosphate%2C+95%25&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC118380250&productDescription=ETHYL+DICHLOROPHOSPHATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.oshatrainingschool.com/blog/corrosive-safety
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://www.denios.ca/resources/denios-magazine/navigating-corrosive-substances
https://www.chemsafe.ie/about/news/item/86-10-tips-working-safely-with-corrosives
https://www.epa.gov/sites/default/files/documents/rmpp_6thed_ch5_organophosphates.pdf
https://alltracon.com/properly-storing-hazardous-chemicals-in-your-facility/
https://www.sigmaaldrich.com/SG/en/sds/aldrich/d91632
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=store_reagents
https://www.physicsforums.com/threads/keeping-moisture-sensitive-chemicals-dry.389307/
https://pdf.benchchem.com/44/Decontamination_procedures_for_Diphenyl_chlorophosphate_spills_in_a_research_lab.pdf
https://www.crsguidelines.org/index.php?title=1-18_ORGANOPHOSPHATE_POISONING
https://pmc.ncbi.nlm.nih.gov/articles/PMC10599800/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10599800/
https://www.benchchem.com/product/b097460/docs#technical-support-center-safe-handling-and-storage-of-diallyl-chlorophosphate
https://www.benchchem.com/product/b097460/docs#technical-support-center-safe-handling-and-storage-of-diallyl-chlorophosphate
https://www.benchchem.com/product/b097460/docs#technical-support-center-safe-handling-and-storage-of-diallyl-chlorophosphate
https://www.benchchem.com/product/b097460/docs#technical-support-center-safe-handling-and-storage-of-diallyl-chlorophosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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